![molecular formula C18H16BrN3O2 B400269 N'-(4-bromo-5-methyl-2-oxo-3-indolyl)-3-phenylpropanehydrazide](/img/structure/B400269.png)
N'-(4-bromo-5-methyl-2-oxo-3-indolyl)-3-phenylpropanehydrazide
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Overview
Description
N'-(4-bromo-5-methyl-2-oxo-3-indolyl)-3-phenylpropanehydrazide is an organonitrogen compound and an organooxygen compound. It derives from an alpha-amino acid.
Scientific Research Applications
Antimicrobial Activity
- Antibacterial and Antifungal Properties : A study found that compounds derived from 3-phenylpropanehydrazide, including N'-(4-bromo-5-methyl-2-oxo-3-indolyl)-3-phenylpropanehydrazide, displayed significant antibacterial and antifungal activities. The effectiveness was attributed to the para substitution in the compound structure (Fuloria et al., 2009).
Anticancer Potential
- Cytotoxic Properties Against Cancer Cell Lines : A study synthesized derivatives of N'-(4-bromo-5-methyl-2-oxo-3-indolyl)-3-phenylpropanehydrazide and evaluated them for their cytotoxic properties against various cancer cell lines. One particular derivative showed potent inhibitory effects, suggesting potential as an anticancer agent (Katiyar et al., 2015).
Molecular Synthesis and Biological Activity
- Synthesis and Biological Evaluation : The synthesis of indolyl derivatives, including N'-(4-bromo-5-methyl-2-oxo-3-indolyl)-3-phenylpropanehydrazide, has been explored for their biological activities. Studies have shown promising results in terms of their effectiveness against microbial organisms, supporting their potential in pharmaceutical applications (Behbehani et al., 2011).
properties
Product Name |
N'-(4-bromo-5-methyl-2-oxo-3-indolyl)-3-phenylpropanehydrazide |
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Molecular Formula |
C18H16BrN3O2 |
Molecular Weight |
386.2g/mol |
IUPAC Name |
N-[(4-bromo-2-hydroxy-5-methyl-1H-indol-3-yl)imino]-3-phenylpropanamide |
InChI |
InChI=1S/C18H16BrN3O2/c1-11-7-9-13-15(16(11)19)17(18(24)20-13)22-21-14(23)10-8-12-5-3-2-4-6-12/h2-7,9,20,24H,8,10H2,1H3 |
InChI Key |
KERBZOJBZLCDMR-UHFFFAOYSA-N |
SMILES |
CC1=C(C2=C(C=C1)NC(=C2N=NC(=O)CCC3=CC=CC=C3)O)Br |
Canonical SMILES |
CC1=C(C2=C(C=C1)NC(=C2N=NC(=O)CCC3=CC=CC=C3)O)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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